Cas no 38216-72-7 (1-tert-Butylpiperazine)

• Product Name: 1-tert-Butylpiperazine
• CAS No: 38216-72-7
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD00049359
• CID: 54834
• PubChem ID: 3530572
• Update Time: 2025-05-23

1-tert-Butylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butylpiperazine
• N-TERT-BUTYLPIPERAZINE
• 1-T-BUTYLPIPERAZINE
• N-t-Butylpiperazine
• AB01007144-01
• 4-tert-butyl-piperazine
• CS-W002238
• 1-(1,1-dimethylethyl)piperazine
• PS-5343
• SY009602
• Piperazine, 1-(1,1-dimethylethyl)-
• Z594273864
• PVMNSAIKFPWDQG-UHFFFAOYSA-N
• Q-102952
• tert-butyl piperazine
• DTXSID90393372
• tert-butylpiperazine
• 1,1-dimethylethylpiperazine
• FT-0601201
• MFCD00049359
• AKOS010082561
• AC-957
• 1-(tert-Butyl)piperazine
• 1-tert-Butylpiperazine, AldrichCPR
• 1-T-butyl piperazine
• EN300-51493
• AM20100016
• 38216-72-7
• N-tert-Butyl Piperazine
• SCHEMBL104919
• 1-tert-butyl piperazine
• 1-tert-butyl-piperazine
• 2-Methyl-2-(piperazin-1-yl)propane
• N-t-butyl piperazine
• A824061
• DB-007789

• MDL： MFCD00049359
• Inchi： 1S/C8H18N2/c1-8(2,3)10-6-4-9-5-7-10/h9H,4-7H2,1-3H3
• InChI Key： PVMNSAIKFPWDQG-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C)(C)C

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0.89
• Melting Point: 32-35°C
• Boiling Point: 185°C at 760 mmHg
• Flash Point: 57.2℃
• Refractive Index: 1.457
• PSA: 15.27000
• LogP: 0.95680
• Sensitiveness: Light, Air & Moisture Sensitive

1-tert-Butylpiperazine Security Information

• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P260; P264; P280; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P405; P501
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• PackingGroup：II

Additional information on 1-tert-Butylpiperazine

1-Tert-Butylpiperazine: A Comprehensive Overview

1-Tert-Butylpiperazine (CAS No: 38216-72-7) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as tert-butylpiperazine, belongs to the class of piperazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The tert-butyl group attached to the piperazine ring imparts unique chemical and physical properties, making it a versatile molecule for diverse applications.

The structure of 1-tert-butylpiperazine consists of a piperazine ring with a tert-butyl substituent at the 1-position. This substitution enhances the compound's stability and solubility, making it suitable for use in pharmaceuticals, agrochemicals, and materials science. Recent studies have explored its role as a building block in drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving 1-tert-butylpiperazine is its application in medicinal chemistry. Scientists have investigated its ability to act as a scaffold for constructing bioisosteric replacements, which can improve the pharmacokinetic properties of drugs. For instance, researchers have reported that derivatives of tert-butylpiperazine exhibit enhanced bioavailability and reduced toxicity compared to traditional drug scaffolds.

In addition to its role in drug discovery, 1-tert-butylpiperazine has found utility in polymer chemistry. Its ability to form stable amide bonds has led to its use in synthesizing high-performance polymers with applications in electronics and advanced materials. Recent advancements in polymer synthesis have highlighted the potential of tert-butylpiperazine derivatives in creating materials with tailored mechanical and thermal properties.

The synthesis of 1-tert-butylpiperazine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and industrial standards.

From an environmental perspective, the ecological impact of 1-tert-butylpiperazine has been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with its safe use in various industrial processes. However, ongoing research continues to evaluate its long-term effects on ecosystems to ensure sustainable practices.

In conclusion, 1-tert-butylpiperazine (CAS No: 38216-72-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in contemporary scientific research and industrial innovation.